Cas no 474944-10-0 (2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate)

• Product name: 2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate
• CAS No: 474944-10-0
• MF: C₅₃H₁₀₁N₂O₉P
• MW: 941.351
• CID: 3161909
• PubChem ID: 46907834

2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate Chemical and Physical Properties

Names and Identifiers

• 2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate
• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanylamine)
• 18:1 Dodecanylamine PE, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanylamine), chloroform
• 18:1 Dodecanylamine PE, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanylamine), powder
• 474944-10-0
• DTXSID90677164
• 2-[(12-Azaniumyldodecanoyl)amino]ethyl (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl phosphate
• 1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHOETHANOLAMINE-N-(DODECANYLAMINE)

• Inchi： InChI=1S/C53H101N2O9P/c1-3-5-7-9-11-13-15-17-19-21-23-27-31-35-39-43-52(57)61-48-50(64-53(58)44-40-36-32-28-24-22-20-18-16-14-12-10-8-6-4-2)49-63-65(59,60)62-47-46-55-51(56)42-38-34-30-26-25-29-33-37-41-45-54/h17-20,50H,3-16,21-49,54H2,1-2H3,(H,55,56)(H,59,60)/b19-17-,20-18-/t50-/m1/s1
• InChI Key： HOOLPMPNZPBWNI-WSPRLCGESA-N
• SMILES： CCCCCCCC/C=C\CCCCCCCC(OC[C@@H](OC(CCCCCCC/C=C\CCCCCCCC)=O)COP(O)(OCCNC(CCCCCCCCCCCN)=O)=O)=O

Computed Properties

• Exact Mass: 940.72446980g/mol
• Monoisotopic Mass: 940.72446980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 65
• Rotatable Bond Count: 54
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168Ų
• XLogP3: 16.3

Experimental Properties

• Color/Form: 10 mg/mL (870142C-25mg)

2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoethanolamines Glycero-3-phospho-N-acyl-ethanolamines